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Compound of Interest

Compound Name: Allyl benzyl ether

Cat. No.: B088877

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the physical properties of allyl
benzyl ether, a versatile reagent in organic synthesis. It includes detailed experimental
protocols for its preparation via the Williamson ether synthesis, crucial for professionals in
research and drug development.

Core Physical and Chemical Properties

Allyl benzyl ether is a colorless to almost colorless clear liquid.[1][2] It is characterized by the
presence of both an allyl and a benzyl group, making it a useful building block in various
chemical transformations.[1] This compound is soluble in organic solvents like ethanol and
ether but is insoluble in water.[1]

Summary of Physical Data

A compilation of the key physical properties of allyl benzyl ether is presented below for easy
reference.
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Property Value Source(s)
Molecular Formula C10H120 [L1[31[41[5]16]
Molecular Weight 148.20 g/mol [311415][6]
Boiling Point 204-205 °C 31141171181
Melting Point Not available [7]

Density 0.959 g/mL at 25 °C [B1141[71[8]

Refractive Index (n20/D)

1.507

(410718l

Flash Point

76 °C (168.8 °F) - closed cup

[4]119]

Vapor Pressure

0.375 mmHg at 25°C

[1]

Soluble in methanol, ethanol,

Solubility ] [1][6]
n-propanol; Insoluble in water.
Colorless to almost colorless

Appearance o [1112]
clear liquid
Sweet, floral, fruity, and

Odor [2][6]18]
ethereal

CAS Number 14593-43-2 [11[7]

Synthesis of Allyl Benzyl Ether

The most common and efficient method for the synthesis of allyl benzyl ether is the

Williamson ether synthesis.[10][11] This Sn2 reaction involves the reaction of an alkoxide with a

primary alkyl halide.[11] In the case of allyl benzyl ether, this can be achieved by reacting

sodium benzoxide with allyl bromide or benzyl bromide with sodium allyloxide. A convenient,

solvent-free approach using solid potassium hydroxide has also been reported for the

synthesis of allyl and benzyl ethers.[10]

Experimental Protocol: Williamson Ether Synthesis

This protocol is adapted from established procedures for Williamson ether synthesis.[10][12]

[13]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://wap.guidechem.com/encyclopedia/allyl-benzyl-ether-dic240924.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=allyl+benzyl+ether
https://www.sigmaaldrich.com/US/en/product/aldrich/428418?context=product
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-benzyl-ether
https://scent.vn/en/pages/compound/allyl-benzyl-ether-84542
https://www.stenutz.eu/chem/solv6%20(2).php?name=allyl+benzyl+ether
https://www.sigmaaldrich.com/US/en/product/aldrich/428418?context=product
https://pubchem.ncbi.nlm.nih.gov/compound/Allyl-benzyl-ether
https://scent.vn/en/pages/compound/allyl-benzyl-ether-84542
https://www.stenutz.eu/chem/solv6%20(2).php?name=allyl+benzyl+ether
https://www.sigmaaldrich.com/US/en/product/aldrich/428418?context=product
https://www.chemsynthesis.com/base/chemical-structure-35829.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://www.chemsynthesis.com/base/chemical-structure-35829.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=allyl+benzyl+ether
https://www.sigmaaldrich.com/US/en/product/aldrich/428418?context=product
https://www.chemsynthesis.com/base/chemical-structure-35829.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/428418?context=product
https://www.chemsynthesis.com/base/chemical-structure-35829.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/428418?context=product
https://m.chemicalbook.com/ProductChemicalPropertiesCB8753474_EN.htm
https://wap.guidechem.com/encyclopedia/allyl-benzyl-ether-dic240924.html
https://wap.guidechem.com/encyclopedia/allyl-benzyl-ether-dic240924.html
https://scent.vn/en/pages/compound/allyl-benzyl-ether-84542
https://wap.guidechem.com/encyclopedia/allyl-benzyl-ether-dic240924.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://scent.vn/en/pages/compound/allyl-benzyl-ether-84542
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8753474.htm
https://wap.guidechem.com/encyclopedia/allyl-benzyl-ether-dic240924.html
https://www.chemsynthesis.com/base/chemical-structure-35829.html
https://www.benchchem.com/product/b088877?utm_src=pdf-body
https://www.benchchem.com/product/b088877?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/jcsc/113/03/0191-0196
https://www.jk-sci.com/blogs/resource-center/williamson-ether-synthesis
https://www.jk-sci.com/blogs/resource-center/williamson-ether-synthesis
https://www.benchchem.com/product/b088877?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/jcsc/113/03/0191-0196
https://www.ias.ac.in/article/fulltext/jcsc/113/03/0191-0196
https://www.researchgate.net/publication/237463464_A_convenient_procedure_for_the_synthesis_of_allyl_and_benzyl_ethers_from_alcohols_and_phenols
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Williamson_Ether_Synthesis_of_Allyl_Phenyl_Ether.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Materials:

Benzyl alcohol

e Allyl bromide

o Potassium hydroxide (KOH) pellets

o Tetrabutylammonium iodide (TBAI) (optional, as a phase-transfer catalyst)[13]
o Diethyl ether

e Anhydrous potassium carbonate[13]

« Distilled water

Equipment:

Round-bottom flask

o Magnetic stirrer and stir bar

e Reflux condenser

e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask, combine benzyl alcohol (1.0 equivalent), allyl
bromide (1.2-1.5 equivalents), and crushed potassium hydroxide pellets (2.0 equivalents). If
using a phase-transfer catalyst, add TBAI (0.05 equivalents).

o Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).
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o Work-up: Once the reaction is complete, add distilled water to the reaction mixture to
dissolve the inorganic salts.[13]

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with
diethyl ether (3 x 50 mL).

e Drying: Combine the organic layers and dry over anhydrous potassium carbonate.[13]

e Solvent Removal: Filter the drying agent and remove the diethyl ether by evaporation under
reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by column chromatography on silica gel,
eluting with a suitable solvent system (e.g., hexane/ethyl acetate) to yield pure allyl benzyl
ether.

Synthesis Workflow

The following diagram illustrates the key steps in the Williamson ether synthesis of allyl benzyl
ether.

uuuuu

Extraction with
Diethyl Ether

Drying over Purification
(Stirring at RT) Anhydrous K2COs (Column Chromatography)

_
Aqueous Work-up
(Add H:0) Allyl Benzyl Ether

Click to download full resolution via product page
Caption: Williamson Ether Synthesis of Allyl Benzyl Ether.

Spectroscopic Data

Characterization of the synthesized allyl benzyl ether can be performed using various
spectroscopic techniques.
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» 'H NMR: Expected signals include peaks corresponding to the aromatic protons of the
benzyl group, the vinyl protons of the allyl group, and the methylene protons of both the
benzyl and allyl moieties.[2][8]

e 13C NMR: The spectrum will show characteristic peaks for the aromatic carbons, the olefinic
carbons of the allyl group, and the carbons of the ether linkage.[5][14][15]

» IR Spectroscopy: Key vibrational bands are expected for the C=C stretch of the allyl group
(around 1630-1645 cm~1) and the C-O-C stretch of the ether linkage (around 1090-1100
cm~4).[2][8][16][17]

Safety and Handling

Allyl benzyl ether is considered a combustible liquid and may cause skin and eye irritation.[1]
[5][18][19] It is important to handle this chemical with appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat.[18][19][20] Work should be
conducted in a well-ventilated fume hood.[20] Store in a cool, dry, and well-ventilated area
away from heat and open flames.[9][20] It may form explosive peroxides upon storage.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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